Cas no 2034383-73-6 (1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034383-73-6
• MF: C₂₄H₂₃N₅O
• MW: 397.472324609756
• CID: 6373151
• PubChem ID: 119105132
• Update Time: 2025-05-28

1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea
• 1-benzhydryl-3-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)urea
• 1-benzhydryl-3-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]urea
• AKOS026698925
• 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea
• 2034383-73-6
• F6560-5585

• Inchi： 1S/C24H23N5O/c1-29-17-22(16-27-29)21-12-18(13-25-15-21)14-26-24(30)28-23(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-13,15-17,23H,14H2,1H3,(H2,26,28,30)
• InChI Key： QVFRHVXUQXHGBF-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=NC=C(C2C=NN(C)C=2)C=1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 397.19026037g/mol
• Monoisotopic Mass: 397.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea

Research Briefing on 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS: 2034383-73-6)

In recent years, the compound 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS: 2034383-73-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to improve efficiency. The compound's structure, featuring a diphenylmethyl group and a pyrazolylpyridine moiety, is critical for its interaction with biological targets. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's identity and purity, ensuring reproducibility in research settings.

Biological evaluations of 2034383-73-6 have revealed its potent activity as an inhibitor of specific kinases and other signaling proteins. In vitro assays demonstrate its ability to disrupt key pathways involved in inflammation and cancer progression. For instance, the compound has shown nanomolar affinity for certain kinase targets, making it a candidate for further development in oncology. Additionally, its selectivity profile minimizes off-target effects, a crucial factor in reducing potential side effects in therapeutic applications. These findings are supported by molecular docking studies, which highlight the compound's binding interactions with active sites of target proteins.

Recent preclinical studies have expanded the understanding of 1-(diphenylmethyl)-3-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea's pharmacokinetic properties. The compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. Animal models have further validated its efficacy in disease models, particularly in reducing tumor growth and inflammatory responses. However, challenges remain in optimizing its bioavailability and addressing potential toxicity concerns, which are currently under investigation in ongoing research.

In conclusion, 2034383-73-6 represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and robust biological activity make it a valuable tool for probing disease mechanisms and identifying new drug candidates. Future research directions may include structural modifications to enhance its pharmacological properties and the exploration of its potential in combination therapies. As the field advances, this compound is poised to play a pivotal role in bridging chemical biology and clinical translation.